Cas no 15366-08-2 (2-Butylmagnesium Chloride)

2-Butylmagnesium Chloride Properties

Names and Identifiers

• Magnesium,chloro(1-methylpropyl)-
• sec-Butylmagnesium chloride solution
• SEC-BUTYLMAGNESIUM CHLORIDE
• S-BUTYLMAGNESIUM CHLORIDE 2M SOLUTION IN DEE
• SEC-BUTYLMAGNESIUM CHLORIDE 2M THF
• sec-Butylmagnesium chloride, 1.0 M solution in THF, SpcSeal
• sec-Butylmagnesiumchloride,2.0MsolutioninTHF,inresealablebottle
• 2-Butylmagnesium chloride
• s-butylmagnesium chloride
• sec-Butylchloromagnesium
• sec-Butylmagnesiumchlorid
• Chloro(1-methylpropyl)magnesium
• chloro(1-methylpropyl)-magnesiu
• 2-Butylmagnesium chloride, 1.0 M in THF
• 25wt%solutioninTHF
• Magnesium, chloro(1-methylpropyl)-
• s-bumgcl
• 2-butyl magnesium chloride
• MJHZUYZQMNONPK-UHFFFAOYSA-M
• OR320122
• OR320123
• AB1003463
• sec-Butylmagnesium chloride solution, 2.0 M in diethyl ether
• sec-Butylmagnesium chloride, lithium chlor
• +Expand

• MDL： MFCD15144755
• InChIKey： YNLPNVNWHDKDMN-UHFFFAOYSA-M
• Inchi： 1S/C4H9.ClH.Mg/c1-3-4-2;;/h3H,4H2,1-2H3;1H;/q-1;;+2/p-1
• SMILES： [Cl-].[Mg+2].[C-]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 116.02400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 6
• Complexity: 11.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.44360
• PSA: 0.00000
• Boiling Point: 66 °C
• Flash Point: -21 °C
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: air sensitive, moisture sensitive
• Density: 0.83 g/mL at 20 °C

2-Butylmagnesium Chloride Security Information

• Symbol: GHS02 GHS05 GHS07
• WGK Germany：1
• Safety Instruction： S16; S26; S36/37/39; S43; S45; S7/8
• Risk Phrases：R12
• Dangerous goods sign： F+ C
• Hazardous Material transportation number：UN 3399 4.3/PG 1
• Hazard Statement： H225,H261,H302,H314,H336
• Warning Statement： P210,P231+P232,P261,P280,P305+P351+P338,P422
• Risk Phrases： R12;R14/15;R22;R34;R66;R67
• Signal Word：Danger
• FLUKA BRAND F CODES：1-3-10

2-Butylmagnesium Chloride Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents